Cas no 113100-81-5 (Methyl 4-(3-Oxopropyl)benzoate)

• Product Name: Methyl 4-(3-Oxopropyl)benzoate
• CAS No: 113100-81-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD07772921
• CID: 130049
• PubChem ID: 10104031
• Update Time: 2025-04-19

Methyl 4-(3-Oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(3-oxopropyl)-, methyl ester
• methyl 4-(3-oxopropyl)benzoate
• 4-(3-OXO-PROPYL)-BENZOIC ACID METHYL ESTER
• SCHEMBL211231
• 4-(3-oxopropyl)benzoic acid methyl ester
• RDOLXRZUEFVVQS-UHFFFAOYSA-N
• MFCD07772921
• EN300-174081
• 3-(4-Methoxycarbonylphenyl)propanal
• Methyl4-(3-oxopropyl)benzoate
• AB10160
• 113100-81-5
• AKOS006286588
• AS-44436
• CS-0199709
• AB42287
• DTXSID00435616
• FT-0746181
• DA-15390
• Methyl 4-(3-Oxopropyl)benzoate

• MDL： MFCD07772921
• Inchi： 1S/C11H12O3/c1-14-11(13)10-6-4-9(5-7-10)3-2-8-12/h4-8H,2-3H2,1H3
• InChI Key： RDOLXRZUEFVVQS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CCC=O)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 297.031°C at 760 mmHg
• Flash Point: 128.805°C
• Refractive Index: 1.514
• PSA: 43.37000
• LogP: 1.60470